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Compound of Interest

Compound Name: Lycopodium

Cat. No.: B1140326 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of all laboratory materials is paramount. This guide provides essential safety and

logistical information for the proper disposal of Lycopodium powder, a flammable solid that

requires specific handling to mitigate risks, including potential dust explosions.

Hazard and Disposal Summary
Lycopodium powder is a flammable solid that can form explosive mixtures with air.[1][2]

Proper disposal is crucial to ensure laboratory safety and environmental protection. Disposal

must always be in accordance with federal, state, and local regulations.[1][3][4]
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Characteristic Data/Information Source

UN Number UN1325 [4][5]

UN Proper Shipping Name
Flammable solid, organic,

n.o.s. (lycopodium)
[5]

Hazard Class 4.1 (Flammable Solid)

Primary Hazards
Flammable solid, potential for

dust explosion.[1][2][6]
[1][2][6]

Incompatibilities
Strong oxidizing agents, acids,

alkalies.[1][2]
[1][2]

Recommended Extinguishing

Media

Water spray, dry chemical,

carbon dioxide, alcohol-

resistant foam.[1][4][7]

[1][4][7]

Disposal Recommendation

Dispose of in a manner

consistent with federal, state,

and local regulations.[1][3][4]

Contact a licensed

professional waste disposal

service.[3]

[1][3][4]

Disposal Protocol
While specific experimental protocols for the disposal of Lycopodium powder are not typically

published, the following procedural steps are derived from safety data sheets and laboratory

safety guidelines. The primary goal is to manage the material as a flammable solid waste,

preventing dust generation and ignition.

Step 1: Waste Identification and Segregation

Characterize the Waste: Identify the waste as Lycopodium powder, a flammable solid. Note

any contamination with other chemicals.

Segregate: Do not mix Lycopodium powder waste with other waste streams, especially

incompatible materials like strong oxidizers.[1][2] Collect it in a dedicated, properly labeled
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waste container.

Step 2: Personal Protective Equipment (PPE)

Before handling Lycopodium powder for disposal, ensure the following PPE is worn:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1]

Respiratory Protection: If there is a risk of dust generation, use a NIOSH-approved

respirator.[1][5]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1]

Step 3: Waste Collection and Containment

Container Selection: Use a clean, dry, and suitably labeled container for disposal.[1] The

container should be grounded/bonded during transfer to prevent static discharge.[4][8]

Minimize Dust: When transferring the powder to the waste container, do so in a well-

ventilated area, such as a chemical fume hood, to minimize dust generation and

accumulation.[1][4] Avoid any actions that could create a dust cloud.

Wetting (Optional but Recommended): To further reduce the risk of a dust explosion, the

powder can be wetted with a non-reactive liquid (such as water, if compatible with any

contaminants) to form a slurry before collection.

Secure Closure: Tightly close the container.[1][2]

Step 4: Spill Management

In the event of a spill, follow these procedures:

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area (e.g.,

open flames, sparks, hot surfaces).[4][6]

Ventilate the Area: Ensure adequate ventilation.[1]
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Clean-up:

Clean up spills immediately.[1]

Use a dust suppressant agent if sweeping is necessary.[1]

Alternatively, and preferably, use a vacuum cleaner equipped with a HEPA filter and rated

for combustible dust.[3]

Place the swept or vacuumed material into a suitable, clean, dry, and closed container for

disposal.[1]

Step 5: Final Disposal

Storage: Store the sealed waste container in a cool, dry, well-ventilated area away from heat

and ignition sources.[4][8]

Professional Disposal: Arrange for the collection and disposal of the waste through a

licensed professional waste disposal service.[3] It is the responsibility of the waste generator

to properly characterize the waste according to applicable regulations.[3][5]

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Lycopodium powder.
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Caption: Workflow for the safe disposal of Lycopodium powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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